6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one

• IUPAC Name: 6-chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one
• InChI: InChI=1S/C20H18ClFN2O3/c21-17-10-16-13(9-20(26)27-19(16)11-18(17)25)12-23-5-7-24(8-6-23)15-3-1-14(22)2-4-15/h1-4,9-11,25H,5-8,12H2
• InChI Key: VNVJZZDWLDQIDT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC(=O)OC3=CC(=C(C=C23)Cl)O)C4=CC=C(C=C4)F
• Molecular Formula: C20H18ClFN2O3
• Molecular Weight: 388.8 g/mol

Description

6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one, also known as GSK-3 inhibitor VIII, is a chemical compound that has gained attention in scientific research due to its potential use as a therapeutic agent for various diseases. This compound belongs to the class of chromenone derivatives and has been synthesized using various methods.

Scientific Research Applications

Piperazine Derivatives as Serotonin Receptor Agents

Piperazine derivatives, including compounds structurally related to 6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one, have been explored for their affinity towards serotonin receptors. Studies involving computational methods and synthesis of new derivatives have shown significant activity towards the 5-HT1A receptors, suggesting potential applications in the treatment of conditions influenced by serotonin levels, such as depression or anxiety (Ostrowska et al., 2023).

Luminescent Properties and Electron Transfer

Research into naphthalimide compounds with piperazine substituents, which share a structural motif with the compound , has revealed intriguing luminescent properties and photo-induced electron transfer capabilities. These findings indicate potential applications in the development of new materials for optoelectronic devices or as pH probes due to their fluorescence response to pH changes (Gan et al., 2003).

Synthesis and Anticonvulsant Activity

A series of compounds including kojic acid derivatives with piperazine components have been synthesized and evaluated for their anticonvulsant properties. These studies suggest the potential of such compounds, including those structurally related to 6-Chloro-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-7-hydroxychromen-2-one, in developing new treatments for epilepsy and related disorders (Aytemi̇r et al., 2010).

Antimicrobial and Antibacterial Properties

Research into quinolone and fluoroquinolone derivatives, which include piperazine groups, has demonstrated significant antimicrobial and antibacterial activities. These findings highlight the potential of such compounds in addressing antibiotic resistance and developing new antibacterial agents (Patel et al., 2007; Chu et al., 1985).